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Compound of Interest

Compound Name: N-ethylcyclohexanecarboxamide

Cat. No.: B139311

For Researchers, Scientists, and Drug Development Professionals
Introduction

N-ethylcyclohexanecarboxamide is a chemical compound with the molecular formula
C9H17NO. While its synthesis and basic physicochemical properties are documented, a
comprehensive review of publicly available scientific literature reveals a significant lack of in
vitro studies investigating its biological activity. This guide summarizes the available information
and highlights the absence of data in key areas of pharmacological interest.

Physicochemical Properties of N-
ethylcyclohexanecarboxamide

Quantitative data on the physicochemical properties of N-ethylcyclohexanecarboxamide has
been computed and is available through public databases. A summary of these properties is
presented below.
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Property Value Source

Molecular Formula C9H17NO PubChem[1]

Molecular Weight 155.24 g/mol PubChem[1]
N-

IUPAC Name ) PubChem[1]
ethylcyclohexanecarboxamide

CAS Number 138324-59-1 PubChem[1]

SMILES CCNC(=0)c1cccececet PubChem[1]
ZCSFJAQXKNVTTE-

InChl Key PubChem[1]

UHFFFAOYSA-N

Synthesis

The synthesis of N-ethylcyclohexanecarboxamide can be achieved through standard
amidation reactions. A general conceptual workflow for its synthesis is outlined below. This is a
representative workflow and specific laboratory protocols may vary.
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Caption: Conceptual workflow for the synthesis of N-ethylcyclohexanecarboxamide.

Biological Activity and Signaling Pathways

Extensive searches of scientific databases have not yielded any specific in vitro studies
detailing the biological activity of N-ethylcyclohexanecarboxamide. Consequently, there is no
information available regarding its potential molecular targets, mechanism of action, or any
associated signaling pathways.

Experimental Protocols

Due to the absence of published in vitro studies, no experimental protocols for biological
assays involving N-ethylcyclohexanecarboxamide can be provided.

Future Directions
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The lack of in vitro data for N-ethylcyclohexanecarboxamide presents an opportunity for
future research. A logical next step would be to perform a series of screening assays to
determine if this compound has any biological activity. A general workflow for such an initial
investigation is proposed below.

N-ethylcyclohexanecarboxamide
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Caption: Proposed workflow for the initial in vitro screening of N-
ethylcyclohexanecarboxamide.

Conclusion

While the chemical identity of N-ethylcyclohexanecarboxamide is established, its biological
profile remains uninvestigated in the public domain. The information provided in this guide is
based on the currently available data. Further research is necessary to elucidate any potential
pharmacological effects of this compound. Researchers and drug development professionals
are encouraged to consider this molecule for initial screening in their areas of interest.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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